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Compound of Interest

Compound Name: Dimethylglyoxime

Cat. No.: B607122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylglyoxime (DMG), systematically known as 2,3-butanedione dioxime, is an organic

compound with the chemical formula C₄H₈N₂O₂.[1][2] It presents as a white to off-white

crystalline powder and is a crucial reagent in analytical and coordination chemistry.[3][4] While

primarily recognized for its high selectivity in precipitating nickel and palladium from solutions, a

thorough understanding of its physical properties is essential for its application in diverse

scientific fields, including materials science and as a model for enzymes and catalysts.[5] This

guide provides a comprehensive overview of the core physical characteristics of

dimethylglyoxime powder, detailed experimental protocols for their determination, and a

logical workflow for its characterization.

General and Physical Properties
The fundamental physical and chemical identifiers for dimethylglyoxime are summarized

below. These properties are crucial for handling, storage, and application of the compound.

Table 1: General Properties of Dimethylglyoxime
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Property Value

Chemical Formula C₄H₈N₂O₂

Molecular Weight 116.12 g/mol

Appearance White to off-white powder

Odor Odorless

CAS Number 95-45-4

Table 2: Key Physical Properties of Dimethylglyoxime

Property Value

Melting Point 240–241 °C (decomposes)

Boiling Point Decomposes

Density 1.37 g/cm³

pKa 10.60 (at 25 °C)

Crystal System Triclinic

Hydrogen Bond Donors 2

Solubility Profile
Dimethylglyoxime's solubility is a critical parameter for its use as a reagent. It is poorly soluble

in water but dissolves in several organic solvents and alkaline solutions.

Table 3: Solubility of Dimethylglyoxime
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Solvent Solubility

Water Insoluble / Low

Ethanol Soluble

Methanol Soluble

Acetone Soluble

Ether Soluble

Pyridine Soluble

Sodium Hydroxide Solution Soluble

Experimental Protocols
Accurate determination of physical properties requires standardized experimental procedures.

Below are detailed methodologies for measuring the melting point and solubility of

dimethylglyoxime powder.

Determination of Melting Point via Capillary Method
The capillary method is a common and reliable technique for determining the melting point of a

crystalline solid.

Objective: To determine the temperature range over which the dimethylglyoxime powder

transitions from a solid to a liquid.

Apparatus:

Melting point apparatus (e.g., DigiMelt or similar)

Glass capillary tubes (one end sealed)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: Ensure the dimethylglyoxime powder is completely dry. If the crystals

are large, gently grind them into a fine powder using a clean, dry mortar and pestle.

Loading the Capillary Tube: Jab the open end of a capillary tube into the powder multiple

times to collect a small amount of the sample.

Packing the Sample: Invert the tube and tap it gently on a hard surface to cause the powder

to fall to the sealed end. To achieve dense packing, drop the capillary tube, sealed-end

down, through a long, narrow glass tube onto the benchtop. Repeat until the packed sample

height is approximately 2-3 mm.

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.

If the approximate melting point is known (around 240 °C), set the apparatus to heat

rapidly to about 20 °C below this temperature.

Decrease the heating rate to a slow ramp (1-2 °C per minute) as the temperature

approaches the expected melting point.

Observation and Recording:

Observe the sample through the magnifying eyepiece.

Record the temperature at which the first droplet of liquid appears. This is the beginning of

the melting range.

Record the temperature at which the last solid crystal turns into a liquid. This marks the

end of the melting range.

Determination of Solubility via Saturation Method
This protocol determines the solubility of dimethylglyoxime in a given solvent at a specific

temperature.

Objective: To quantify the maximum mass of dimethylglyoxime that can dissolve in a specific

volume of a solvent (e.g., ethanol) at room temperature.
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Apparatus:

Analytical balance

Volumetric flask (e.g., 25 mL)

Beakers and magnetic stirrer with stir bar

Spatula and weighing paper

Thermometer

Filtration apparatus (e.g., syringe filter or vacuum filtration)

Procedure:

Solvent Preparation: Measure a precise volume of the chosen solvent (e.g., 25.0 mL of

ethanol) and place it in a beaker with a magnetic stir bar. Measure and record the initial

temperature of the solvent.

Solute Addition: Weigh a known mass of dimethylglyoxime powder. Add small, pre-weighed

portions of the powder to the solvent while stirring continuously.

Achieving Saturation: Continue adding the powder until a small amount of undissolved solid

remains at the bottom of the beaker, even after prolonged stirring (e.g., 30 minutes). This

indicates that the solution is saturated.

Equilibration: Allow the solution to stir for an additional hour to ensure equilibrium is reached.

Monitor the temperature and ensure it remains constant.

Separation: Carefully filter the saturated solution to remove the undissolved solid.

Quantification:

Weigh the remaining, undissolved solid to calculate the total mass of dimethylglyoxime
that dissolved.
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Alternatively, take a known volume of the clear, filtered solution, evaporate the solvent

completely in a pre-weighed evaporating dish, and weigh the remaining solid residue.

Calculation: Express the solubility in grams of solute per 100 mL of solvent ( g/100 mL) using

the calculated mass of dissolved dimethylglyoxime and the initial volume of the solvent.

Visualized Workflow
A systematic workflow is critical for the consistent and accurate characterization of a chemical

powder like dimethylglyoxime. The following diagram illustrates a logical sequence for

analyzing its key physical properties.
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Workflow for Physical Characterization of Dimethylglyoxime Powder
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Caption: Workflow for the physical characterization of dimethylglyoxime powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethylglyoxime Formula: Structure, Properties, and Uses [pw.live]

2. Dimethylglyoxime Formula - Structure, Properties, Uses, Sample Questions -
GeeksforGeeks [geeksforgeeks.org]

3. byjus.com [byjus.com]

4. Dimethylglyoxime: Structure, Uses & Safety Explained [vedantu.com]

5. Dimethylglyoxime [chemeurope.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Physical Properties
of Dimethylglyoxime Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607122#physical-properties-of-dimethylglyoxime-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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